A novel synthesis of dihydrofuranyl alcohols through cascade reactions of 1,3-diketones with α,β-unsaturated epoxides†

Organic Chemistry Frontiers Pub Date: 2023-10-09 DOI: 10.1039/D3QO01309J

Abstract

A novel synthesis of highly functionalized dihydrofuranyl alcohols has been developed through a tandem process including Michael addition of α,β-unsaturated epoxides with 1,3-diketones, an aldol reaction, a retro-aldol reaction, enolization, and epoxide ring-opening. These reactions proceeded smoothly in the presence of a PTC, affording a variety of dihydrofuranyl alcohols in good yields of up to 97.1%.

Graphical abstract: A novel synthesis of dihydrofuranyl alcohols through cascade reactions of 1,3-diketones with α,β-unsaturated epoxides
A novel synthesis of dihydrofuranyl alcohols through cascade reactions of 1,3-diketones with α,β-unsaturated epoxides†
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Organic Chemistry Frontiers
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